N-(3,4-dichlorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-(2-oxochromen-3-yl)benzamide
• InChI: InChI=1S/C22H13Cl2NO3/c23-18-9-8-16(12-19(18)24)25-21(26)15-6-3-5-13(10-15)17-11-14-4-1-2-7-20(14)28-22(17)27/h1-12H,(H,25,26)
• InChI Key: QEKBQYNXXZSXFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC(=CC=C3)C(=O)NC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C22H13Cl2NO3
• Molecular Weight: 410.2 g/mol

Description

N-(3,4-dichlorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide is a chemical compound with potential applications in various fields. It belongs to a class of compounds known for their diverse chemical and physical properties.

Synthesis Analysis

The synthesis of compounds similar to N-(3,4-dichlorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide often involves multi-step chemical reactions, utilizing different starting materials and reagents. For instance, the synthesis of related compounds has been achieved through reactions like refluxing with thionyl chloride and treatment with different acids in the presence of catalysts like triethyl amine (Saeed et al., 2010).

Molecular Structure Analysis

Molecular structure analysis, including X-ray diffraction, is a common method to determine the detailed structure of such compounds. Studies often focus on aspects like bond lengths, angles, and conformational details (Demir et al., 2016).

Chemical Reactions and Properties

Chemical reactions of N-(3,4-dichlorophenyl)-3-(2-oxo-2H-chromen-3-yl)benzamide can involve various transformations depending on the reaction conditions. Properties such as reactivity with other chemicals, stability under different conditions, and possible formation of new compounds are studied. For instance, reactions of similar compounds with primary amines and 2-bromoacethophenone have been reported (Sabbaghan & Hossaini, 2012).

Physical Properties Analysis

The physical properties, including melting point, solubility, and crystal structure, are crucial. These properties are often determined using techniques like X-ray crystallography, which provides insights into the compound's solid-state structure (Gowda et al., 2008).

Chemical Properties Analysis

The chemical properties encompass aspects like the compound's behavior in various chemical environments, its reactivity, and potential applications in synthesis. Studies often involve spectroscopic methods to understand these properties (Rao et al., 2015).